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Compound of Interest

Compound Name: (S,S,S)-AHPC hydrochloride

Cat. No.: B2878697

Essential Safety and Handling Guide for (S,S,S)-
AHPC Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of (S,S,S)-AHPC hydrochloride. The procedural guidance herein is designed to ensure a safe
laboratory environment when working with this compound.

(S,S,S)-AHPC hydrochloride is the inactive diastereomer of (S,R,S)-AHPC hydrochloride and
is often used as a negative control in research.[1] While a specific Safety Data Sheet (SDS) for
the (S,S,S) isomer is not readily available, the following guidelines are based on the available
safety information for the active (S,R,S) isomer and general best practices for handling
chemical compounds.

Hazard Identification and Personal Protective
Equipment

Due to the lack of a specific Safety Data Sheet (SDS) for (S,S,S)-AHPC hydrochloride, a
conservative approach to handling is strongly recommended. The diastereomer, (S,R,S)-AHPC
hydrochloride, has conflicting classifications. One supplier classifies it as hazardous with the
following statements:
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H302: Harmful if swallowed[2]

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[2]

Another supplier classifies the same (S,R,S) isomer as not a hazardous substance or mixture.
[3] Given this discrepancy, it is prudent to handle (S,S,S)-AHPC hydrochloride as a potentially
hazardous substance.

The following personal protective equipment (PPE) is mandatory when handling (S,S,S)-AHPC
hydrochloride:

Protection Type Required PPE Specifications

) Safety goggles with side- Must be worn at all times in the
Eye Protection )
shields laboratory.

Chemically resistant, e.g.,

Hand Protection Protective gloves o

nitrile gloves.
Body Protection Laboratory coat Fully buttoned.

A fume hood is required for
Respiratory Protection Use in a well-ventilated area handling the solid form to

avoid dust inhalation.

Operational Plan: From Receipt to Disposal

A systematic approach to handling (S,S,S)-AHPC hydrochloride is essential for maintaining a
safe laboratory environment.

Receiving and Storage

 Inspection: Upon receipt, visually inspect the container for any damage or leaks.
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o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.
Recommended storage temperature is between 2-8°C.[4]

 Inventory: Log the compound in the chemical inventory system.

Handling and Use

e Preparation:

o Read and understand the available safety information and this handling guide before
starting any work.

o Ensure a safety shower and eye wash station are readily accessible.[2]
o Prepare all necessary equipment and reagents in advance.
e Weighing and Aliquoting:

o Perform all manipulations of the solid compound within a certified chemical fume hood to
minimize inhalation risk.[2]

o Use appropriate tools for weighing and transferring the solid to prevent dispersal.
 Dissolution:

o If preparing a solution, add the solvent to the weighed compound slowly.

o (S,S,S)-AHPC hydrochloride is soluble in water and DMSO.
e Experimental Use:

o Clearly label all vessels containing the compound.

o Avoid contact with skin and eyes.[2]

o Do not eat, drink, or smoke in the laboratory.[2]

Spill Management
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e Minor Spills:

o For small spills of the solid, carefully sweep up the material, avoiding dust generation, and
place it in a sealed container for disposal.

o For small liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a sealed container for disposal.

e Major Spills:
o Evacuate the area and prevent entry.
o Ventilate the area.
o Wear appropriate PPE, including respiratory protection.

o Contain the spill and follow the procedures for minor spills.

Disposal Plan

o Waste Collection: All waste materials contaminated with (S,S,S)-AHPC hydrochloride,
including empty containers, disposable labware, and spill cleanup materials, must be
collected in a designated, sealed, and clearly labeled hazardous waste container.

» Disposal Route: Dispose of chemical waste in accordance with all local, state, and federal
regulations. Do not dispose of it down the drain.

: _ :

Parameter Value Source
Molecular Weight 430.56 g/mol (free base) [4]
Storage Temperature 2-8°C [4]
Solubility in Water 99 mg/mL

Solubility in DMSO 60 mg/mL
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Safe Handling Workflow

The following diagram illustrates the key steps for the safe handling of (S,S,S)-AHPC
hydrochloride.
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Caption: Workflow for the safe handling of (S,S,S)-AHPC hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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